Cas no 69218-59-3 (1H-BENZOTRIAZOLE-1-PENTANAMIDE)

• Product Name: 1H-BENZOTRIAZOLE-1-PENTANAMIDE
• CAS No: 69218-59-3
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 3217496
• PubChem ID: 14169303
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE-1-PENTANAMIDE Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE-1-PENTANAMIDE
• DTXSID30876452
• 69218-59-3
• 1-(4-CARBAMOYLBUTYL)BENZOTRIAZOLE

• Inchi： 1S/C11H14N4O/c12-11(16)7-3-4-8-15-10-6-2-1-5-9(10)13-14-15/h1-2,5-6H,3-4,7-8H2,(H2,12,16)
• InChI Key： NXMQYCOHPRHCRL-UHFFFAOYSA-N
• SMILES： O=C(CCCCN1C2C=CC=CC=2N=N1)N

Computed Properties

• Exact Mass: 218.11676108Da
• Monoisotopic Mass: 218.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.8Ų